Cas no 1360898-86-7 (5'-(trifluoromethyl)-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one)

• Product Name: 5'-(trifluoromethyl)-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one
• CAS No: 1360898-86-7
• MF: C₁₁H₈F₃NO
• MW: 227.18253326416
• MDL: MFCD22557939
• CID: 4590592
• PubChem ID: 72698784
• Update Time: 2025-05-21

5'-(trifluoromethyl)-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one Chemical and Physical Properties

Names and Identifiers

• 5'-(Trifluoromethyl)-1'H-spiro[cyclopropane-1,3'-indole]-2'-one
• 5-(TRIFLUOROMETHYL)SPIRO[CYCLOPROPANE-1,3-INDOLIN]-2-ONE
• 5'-(Trifluoromethyl)-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one
• 5'-(trifluoromethyl)- Spiro[cyclopropane-1,3'-[3H]indol]-2'(1'H)-one
• Spiro[cyclopropane-1,3'-[3H]indol]-2'(1'H)-one, 5'-(trifluoromethyl)-
• 5-(trifluoromethyl)spiro[1H-indole-3,1'-cyclopropane]-2-one
• MFCD22557939
• SB64655
• 1360898-86-7
• 5 inverted exclamation mark -(Trifluoromethyl)spiro[cyclopropane-1,3 inverted exclamation mark -indolin]-2 inverted exclamation mark -one
• 5'-(TRIFLUOROMETHYL)SPIRO[CYCLOPROPANE-1,3'-INDOLIN]-2'-ONE
• AKOS027332775
• KS-9936
• 5''-(Trifluoromethyl)-1''H-spiro[cyclopropane-1,3''-indole]-2''-one
• SY355133
• CS-0055837
• 5'-(trifluoromethyl)-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one

• MDL： MFCD22557939
• Inchi： 1S/C11H8F3NO/c12-11(13,14)6-1-2-8-7(5-6)10(3-4-10)9(16)15-8/h1-2,5H,3-4H2,(H,15,16)
• InChI Key： WSAUAGDJLWAALP-UHFFFAOYSA-N
• SMILES： C12(C3=C(NC1=O)C=CC(C(F)(F)F)=C3)CC2

Computed Properties

• Exact Mass: 227.05579836g/mol
• Monoisotopic Mass: 227.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5'-(trifluoromethyl)-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one

5'-(Trifluoromethyl)-1',2'-Dihydrospiro[Cyclopropane-1,3'-Indole]-2'-One: A Comprehensive Overview

The compound 5'-(trifluoromethyl)-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one, identified by the CAS number 1360898-86-7, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by their unique structure where two rings are joined by a single atom, in this case, a carbon atom. The presence of a trifluoromethyl group adds further complexity and functionality to the molecule, making it a subject of interest for researchers exploring novel chemical entities with potential therapeutic applications.

Recent studies have highlighted the importance of spiro compounds like 5'-(trifluoromethyl)-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one in drug discovery. The spiro structure provides a rigid framework that can enhance the bioavailability and selectivity of the compound. Additionally, the trifluoromethyl group is known to confer stability and lipophilicity, which are desirable properties for drug candidates. These attributes make this compound a promising lead for developing new pharmaceutical agents targeting various diseases.

The synthesis of 5'-(trifluoromethyl)-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have employed methodologies such as ring-closing metathesis and oxidative coupling to construct the spiro structure. The introduction of the trifluoromethyl group is typically achieved through electrophilic substitution or nucleophilic aromatic substitution, depending on the specific conditions optimized for this compound.

One of the most intriguing aspects of this compound is its biological activity. Studies have demonstrated that 5'-(trifluoromethyl)-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one exhibits potent inhibitory effects against certain enzymes associated with neurodegenerative diseases. For instance, it has shown promise as a potential inhibitor of histone deacetylases (HDACs), which are implicated in Alzheimer's disease and other related conditions. Furthermore, its ability to modulate cellular signaling pathways makes it a candidate for anticancer therapies.

The structural uniqueness of this compound also lends itself to applications in materials science. The spiro structure provides opportunities for creating novel materials with tailored electronic properties. For example, derivatives of 5'-(trifluoromethyl)-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one have been explored as components in organic semiconductors due to their ability to facilitate charge transport.

In terms of safety and handling, while 5'-(trifluoromethyl)-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one is not classified as a hazardous chemical under current regulations, proper precautions should be taken during synthesis and handling to ensure compliance with laboratory safety standards.

In conclusion, 5'-(trifluoromethyl)-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one, with its unique structure and versatile properties, represents a significant advancement in modern organic chemistry. Its potential applications span across drug discovery, materials science, and beyond. As research continues to uncover new insights into its properties and functions, this compound is poised to play an increasingly important role in both academic and industrial settings.